3-{[(4-Methoxyphenyl)carbamoyl]amino}propanoic acid

• IUPAC Name: 3-[(4-methoxyphenyl)carbamoylamino]propanoic acid
• InChI: InChI=1S/C11H14N2O4/c1-17-9-4-2-8(3-5-9)13-11(16)12-7-6-10(14)15/h2-5H,6-7H2,1H3,(H,14,15)(H2,12,13,16)
• InChI Key: VAFJIQCKUUZDPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NCCC(=O)O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• CAS RN: 929974-61-8

Description

3-{[(4-Methoxyphenyl)carbamoyl]amino}propanoic acid, also known as MPPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPPA is a derivative of the amino acid phenylalanine and has shown promising results in various studies.

Scientific Research Applications

Opioid Antagonists Development

• 3-(2,6-Dimethyl-4-carbamoylphenyl)propanoic acid (Dcp), a derivative of 3-{[(4-Methoxyphenyl)carbamoyl]amino}propanoic acid, has been synthesized and used to replace Tyr1 in enkephalin analogues and dynorphin. This replacement resulted in novel opioid peptide-derived antagonists without a phenolic hydroxyl group at the 1-position residue, demonstrating its potential in developing new opioid antagonists (Lu et al., 2006).

Material Science - Hydrogel Modification

• This compound derivatives have been used in the modification of poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels. These modified hydrogels showed increased swelling and thermal stability, and exhibited higher antibacterial and antifungal activities, indicating potential applications in medical devices (Aly & El-Mohdy, 2015).

Organic Chemistry - Chemical Synthesis and Modification

• Studies have shown the utility of this compound in various organic synthesis processes. For instance, electrophilic amination of carbamates related to this compound in polyphosphoric acid yielded specific amino carbamates, showcasing its versatility in chemical synthesis (Velikorodov et al., 2020).

X-ray Crystallography and Spectroscopy

• The compound has been characterized using X-ray crystallography and spectroscopy, aiding in understanding its structural properties. This is crucial for its application in chemical research and drug design (Venkatesan et al., 2016).

Cancer Chemoprevention

• A derivative, 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, has shown potential as a cancer chemopreventive agent. Its ethyl ester demonstrated notable biological effects in colon and tongue cancer chemoprevention, suggesting its application in cancer treatment (Curini et al., 2006).

Electrochemical Applications

• Its use in electrochemical processes, like the electrochemical hydrogenation of related propenoic acids, demonstrates its potential in chemical engineering and materials science (Korotaeva et al., 2011).